Cas no 1111109-82-0 (5-[3-(trifluoromethoxy)phenyl]-1H-pyridin-2-one)

• Product Name: 5-[3-(trifluoromethoxy)phenyl]-1H-pyridin-2-one
• CAS No: 1111109-82-0
• MF: C₁₂H₈F₃NO₂
• MW: 255.192633628845
• MDL: MFCD11876541
• CID: 2606723
• PubChem ID: 53218150
• Update Time: 2025-05-19

5-[3-(trifluoromethoxy)phenyl]-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-[3-(trifluoromethoxy)phenyl]-1H-pyridin-2-one
• DTXSID10683141
• MFCD11876541
• 1111109-82-0
• 2-HYDROXY-5-(3-TRIFLUOROMETHOXYPHENYL)PYRIDINE
• 5-[3-(Trifluoromethoxy)phenyl]pyridin-2(1H)-one
• A1-33913
• 5-(3-(Trifluoromethoxy)phenyl)pyridin-2(1H)-one
• 2-Hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine
• 2-Hydroxy-5-(3-trifluoromethoxyphenyl)pyridine, 95%

• MDL： MFCD11876541
• Inchi： 1S/C12H8F3NO2/c13-12(14,15)18-10-3-1-2-8(6-10)9-4-5-11(17)16-7-9/h1-7H,(H,16,17)
• InChI Key： SGPLPCWAULOQFK-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C=CC(NC=1)=O)(F)F

Computed Properties

• Exact Mass: 255.05071298Da
• Monoisotopic Mass: 255.05071298Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.3Ų

Additional information on 5-[3-(trifluoromethoxy)phenyl]-1H-pyridin-2-one

Introduction to 5-[3-(Trifluoromethoxy)phenyl]-1H-pyridin-2-one (CAS No. 1111109-82-0)

5-[3-(Trifluoromethoxy)phenyl]-1H-pyridin-2-one, with the CAS number 1111109-82-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring and a trifluoromethoxy-substituted phenyl group, which contribute to its potential therapeutic applications and biological activities.

The molecular formula of 5-[3-(Trifluoromethoxy)phenyl]-1H-pyridin-2-one is C₁₄H₉F₃N₂O, and its molecular weight is approximately 284.22 g/mol. The compound's structure can be visualized as a pyridine ring fused with a phenyl group, where the phenyl group is substituted with a trifluoromethoxy moiety at the 3-position. This specific substitution pattern imparts unique chemical and biological properties to the molecule, making it a valuable candidate for various pharmaceutical applications.

In recent years, 5-[3-(Trifluoromethoxy)phenyl]-1H-pyridin-2-one has been extensively studied for its potential as a therapeutic agent. One of the key areas of research has been its activity as a modulator of various biological targets, including enzymes, receptors, and ion channels. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial enzymes involved in cellular signaling pathways. This property makes it a promising candidate for the development of targeted therapies for diseases such as cancer and neurodegenerative disorders.

Beyond its enzymatic modulation, 5-[3-(Trifluoromethoxy)phenyl]-1H-pyridin-2-one has also been investigated for its anti-inflammatory and antioxidant properties. In vitro studies have demonstrated that the compound can effectively reduce the production of pro-inflammatory cytokines and reactive oxygen species (ROS), suggesting its potential utility in treating inflammatory conditions such as arthritis and chronic obstructive pulmonary disease (COPD). These findings are particularly significant given the growing need for new therapeutic options in these areas.

The pharmacokinetic profile of 5-[3-(Trifluoromethoxy)phenyl]-1H-pyridin-2-one has also been a focus of recent research. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as an oral medication. Additionally, preliminary toxicology studies have indicated that the compound has a good safety profile at therapeutic doses, further supporting its development as a drug candidate.

In the context of drug discovery and development, 5-[3-(Trifluoromethoxy)phenyl]-1H-pyridin-2-one has been used as a lead compound in structure-activity relationship (SAR) studies. These studies aim to identify structural modifications that can enhance the compound's potency, selectivity, and pharmacokinetic properties. For example, researchers have explored the effects of substituting different functional groups on the phenyl ring or modifying the pyridine ring to optimize the compound's biological activity.

The clinical potential of 5-[3-(Trifluoromethoxy)phenyl]-1H-pyridin-2-one is further supported by preclinical studies in animal models. In these studies, the compound has shown promising efficacy in reducing tumor growth and improving survival rates in cancer models. Additionally, it has demonstrated neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings highlight the broad therapeutic potential of this compound across multiple disease areas.

In conclusion, 5-[3-(Trifluoromethoxy)phenyl]-1H-pyridin-2-one (CAS No. 1111109-82-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the discovery and development of novel drugs for various diseases.